Cas no 70070-18-7 (1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl]-4-(3-methylphenyl)piperazine dihydrochloride)
![1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl]-4-(3-methylphenyl)piperazine dihydrochloride structure](https://www.kuujia.com/scimg/cas/70070-18-7x500.png)
70070-18-7 structure
Product name:1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl]-4-(3-methylphenyl)piperazine dihydrochloride
1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl]-4-(3-methylphenyl)piperazine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl]-4-(3-methylphenyl)piperazine dihydrochloride
- 70070-18-7
- DTXSID90990325
- 1-[(6,7-Dimethoxy-3,4-dihydro-1H-2-benzopyran-1-yl)methyl]-4-(3-methylphenyl)piperazine--hydrogen chloride (1/2)
- 1-((3,4-Dihydro-6,7-dimethoxy-1H-2-benzopyran-1-yl)methyl)-4-(3-methylphenyl)piperazine 2HCl
- Piperazine, 1-((3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran-1-yl)methyl)-4-(3-methylphenyl)-, dihydrochloride
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- Inchi: InChI=1S/C23H30N2O3.2ClH/c1-17-5-4-6-19(13-17)25-10-8-24(9-11-25)16-23-20-15-22(27-3)21(26-2)14-18(20)7-12-28-23;;/h4-6,13-15,23H,7-12,16H2,1-3H3;2*1H
- InChI Key: FSIQOANNNOWBML-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)N2CCN(CC2)CC3C4=CC(=C(C=C4CCO3)OC)OC.Cl.Cl
Computed Properties
- Exact Mass: 454.17926
- Monoisotopic Mass: 454.1789983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 483
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2Ų
Experimental Properties
- PSA: 34.17
1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl]-4-(3-methylphenyl)piperazine dihydrochloride Related Literature
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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